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Introduction

NBQX disodium salt is a potent, selective, and competitive antagonist of a-amino-3-hydroxy-5-
methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1][2] Its water-soluble nature
makes it a valuable tool for in vivo research in various models of neurological and inflammatory
disorders.[1] These application notes provide a comprehensive overview of the use of NBQX
disodium salt in in vivo experiments, including its mechanism of action, pharmacokinetic data,
and detailed experimental protocols.

Mechanism of Action

NBQX disodium salt competitively inhibits the binding of glutamate to AMPA and kainate
receptors, thereby blocking the influx of cations (primarily Na+ and Ca2+) through these
ionotropic glutamate receptors. This action leads to a reduction in excitatory neurotransmission.
By modulating glutamatergic signaling, NBQX exhibits neuroprotective, anticonvulsant, and
anti-inflammatory effects.[1][2] Notably, NBQX has been shown to decrease the levels of
mammalian target of rapamycin (mMTOR) and brain-derived neurotrophic factor (BDNF),
suggesting a role in modulating downstream signaling pathways involved in cell growth,
survival, and synaptic plasticity.[1][2]
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hvsicochemical ies of isodium Sal

Property Value Reference
Molecular Weight 380.24 g/mol [1]
Formula C12HsN4OeSNa2 [1]
Solubility Soluble to 50 mM in water [1]
Storage Store at -20°C [1]

. ivity of NBQX Disodium Sal

Parameter Value Reference
ICso at AMPA receptors 0.15 pM [1]
ICso at Kainate receptors 4.8 uM [1]

Recommended In Vivo Dosages of NBQX Disodium Salt

.. ) Administration
Application Animal Model E_ Dosage Reference
oute

Neuroprotection )
] Rat Intravenous (i.v.) 30 mg/kg [3]
(Focal Ischemia)

Anticonvulsant

) Intraperitoneal
(PTZ-induced Rat ) 20 mg/kg
: (i.p.)
seizures)
Alcohol Drinking Mouse Intraperitoneal 3,10, or 30 )
Reduction (C57BL/6J) (i.p.) mg/kg
Osteoarthritis Intra-articular ]
Mouse ) 20 mM (in 10 pl) [5]
(ACL rupture) (i.a.)
Osteoatrthritis Intra-articular 25,125 0r 25
Rat ) [5]
(MNX model) (i.a.) mM

Experimental Protocols
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Protocol 1: Preparation of NBQX Disodium Salt Solution
for Injection

Materials:

NBQX disodium salt powder

Sterile, pyrogen-free saline (0.9% NacCl) or sterile water

Sterile vials

Vortex mixer

Sterile filters (0.22 pm)

Sterile syringes and needles

Procedure:

Calculate the required amount of NBQX disodium salt based on the desired concentration
and final volume.

o Aseptically weigh the NBQX disodium salt powder and transfer it to a sterile vial.

o Add the appropriate volume of sterile saline (for intraperitoneal or intravenous injection) or
sterile water (for intra-articular injection) to the vial.

» Vortex the solution until the NBQX disodium salt is completely dissolved. The solution should
be clear and free of particulates.

e For intravenous administration, it is highly recommended to filter the solution through a 0.22
um sterile filter to remove any potential microbial contaminants.

o Prepare fresh solutions on the day of the experiment. If storage is necessary, store aliquots
at -20°C for up to one month and protect from light. Before use, thaw the solution and ensure
it is at room temperature and free of precipitate.[6]

Protocol 2: Intraperitoneal (i.p.) Injection in Mice
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Materials:

Prepared NBQX disodium salt solution

Mouse restraint device (optional)

25-27 gauge needle with an appropriately sized syringe

70% ethanol

Procedure:

Restrain the mouse manually by grasping the loose skin over the shoulders and neck to
immobilize the head and body.

Turn the mouse to expose its abdomen. The head should be tilted slightly downwards.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent injury to the bladder or cecum.

Swab the injection site with 70% ethanol.

Insert the needle at a 10-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ. If
blood or other fluid is aspirated, discard the syringe and prepare a new injection.

Slowly inject the NBQX disodium salt solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions post-injection.

Protocol 3: Intravenous (i.v.) Injection in Rats (Tail Vein)

Materials:

Prepared and sterile-filtered NBQX disodium salt solution
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Rat restraint device

Heat lamp or warm water to dilate the tail vein

27-30 gauge needle with a 1 mL syringe

70% ethanol

Procedure:

Place the rat in a restraint device, allowing access to the tail.

o Warm the tail using a heat lamp or by immersing it in warm water to cause vasodilation,
making the lateral tail veins more visible.

o Wipe the tail with 70% ethanol.

» Position the needle, bevel up, parallel to the vein and insert it into the vein at a shallow
angle.

o A successful insertion is often indicated by a small amount of blood entering the hub of the
needle (flashback).

o Slowly inject the NBQX disodium salt solution. If resistance is met or a subcutaneous bleb
forms, the needle is not in the vein. In this case, withdraw the needle and attempt the
injection at a more proximal site.

 After the injection is complete, withdraw the needle and apply gentle pressure to the injection
site with a sterile gauze pad to prevent bleeding.

e Return the rat to its cage and monitor for any adverse effects.

Protocol 4: Intra-articular (i.a.) Injection in the Rodent
Knee Joint

Materials:

e Prepared NBQX disodium salt solution
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Anesthesia (e.g., isoflurane)

30-gauge needle with a microsyringe

70% ethanol

Sterile surgical drapes
Procedure:

o Anesthetize the animal using an appropriate anesthetic agent and ensure a proper level of
anesthesia is maintained throughout the procedure.

e Place the animal in a supine position and flex the knee of the target limb.
o Aseptically prepare the skin over the knee joint by wiping with 70% ethanol.

o The injection can be administered via the patellar ligament. Insert the 30-gauge needle into
the joint space, lateral to the patellar ligament.

o Slowly inject the desired volume of NBQX disodium salt solution (e.g., 10 ul for mice).

» Withdraw the needle and gently flex and extend the knee a few times to distribute the
solution within the joint capsule.

e Monitor the animal during recovery from anesthesia.
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© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

G\MPA/Kainate Receptors)

lon Channel Opening
(Na+, Ca2+ influx)

Excitatory Neurotransmission

Downstream Signaling

Mechanism of Action of NBQX

NBQX disodium salt

Activates Competitively Antagonizes

MTOR Signaling BDNF Levels

(Decreased) (Decreased)

Click to download full resolution via product page

Caption: Mechanism of action of NBQX disodium salt.
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Experimental Workflow: Intraperitoneal (i.p.) Injection

1. Prepare NBQX Solution . . 3. Locate Injection Site : : . :
in Sterile Saline 2. Restrain Animal (Lower Abdominal Quadrant) 4. Inject Solution 5. Monitor Animal

Click to download full resolution via product page

Caption: Workflow for intraperitoneal injection of NBQX.

Experimental Workflow: Intra-articular (i.a.) Injection

1. Prepare NBQX Solution . . s . o . .
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Caption: Workflow for intra-articular injection of NBQX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NBQX Disodium
Salt in In Vivo Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676998#nbgx-disodium-salt-for-in-vivo-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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